Cas no 1245649-92-6 (5-Bromo-6-methoxypyrazin-2-amine)
5-Bromo-6-methoxypyrazin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-6-methoxypyrazin-2-amine
- D82133
- AKOS022177335
- SCHEMBL14612841
- BS-14805
- MFCD18072673
- CS-0160639
- VZB64992
- 1245649-92-6
-
- MDL: MFCD18072673
- Inchi: 1S/C5H6BrN3O/c1-10-5-4(6)8-2-3(7)9-5/h2H,1H3,(H2,7,9)
- InChI Key: RHQHOEBVSAQBRT-UHFFFAOYSA-N
- SMILES: BrC1C(=NC(=CN=1)N)OC
Computed Properties
- Exact Mass: 202.96942g/mol
- Monoisotopic Mass: 202.96942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 61
5-Bromo-6-methoxypyrazin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PO177-200mg |
5-Bromo-6-methoxypyrazin-2-amine |
1245649-92-6 | 95+% | 200mg |
1215.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PO177-50mg |
5-Bromo-6-methoxypyrazin-2-amine |
1245649-92-6 | 95+% | 50mg |
486.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PO177-250mg |
5-Bromo-6-methoxypyrazin-2-amine |
1245649-92-6 | 95+% | 250mg |
1842CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PO177-100mg |
5-Bromo-6-methoxypyrazin-2-amine |
1245649-92-6 | 95+% | 100mg |
808CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PO177-1g |
5-Bromo-6-methoxypyrazin-2-amine |
1245649-92-6 | 95+% | 1g |
2891.0CNY | 2021-07-15 | |
| Chemenu | CM334824-100mg |
5-Bromo-6-methoxypyrazin-2-amine |
1245649-92-6 | 95%+ | 100mg |
$126 | 2021-08-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B900562-100mg |
5-Bromo-6-methoxypyrazin-2-amine |
1245649-92-6 | ≥95% | 100mg |
¥758.70 | 2022-09-02 | |
| abcr | AB538887-250 mg |
5-Bromo-6-methoxypyrazin-2-amine; . |
1245649-92-6 | 250MG |
€172.80 | 2023-04-14 | ||
| abcr | AB538887-1 g |
5-Bromo-6-methoxypyrazin-2-amine; . |
1245649-92-6 | 1g |
€356.00 | 2023-04-14 | ||
| Chemenu | CM334824-250mg |
5-Bromo-6-methoxypyrazin-2-amine |
1245649-92-6 | 95%+ | 250mg |
$52 | 2023-01-19 |
5-Bromo-6-methoxypyrazin-2-amine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 5-Bromo-6-methoxypyrazin-2-amine
Comprehensive Overview of 5-Bromo-6-methoxypyrazin-2-amine (CAS No. 1245649-92-6): Properties, Applications, and Industry Insights
5-Bromo-6-methoxypyrazin-2-amine (CAS No. 1245649-92-6) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research. This brominated pyrazine derivative features a unique molecular structure combining a methoxy group and an amine functionality, making it valuable for designing novel bioactive molecules. Recent studies highlight its role as a key intermediate in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapeutics in precision medicine.
The compound's structural versatility allows modifications at multiple sites, addressing trending research questions like "how to optimize pyrazine scaffolds for drug discovery" or "bromine-substituted heterocycles in crop protection." Analytical techniques such as HPLC purity analysis (often searched alongside this CAS number) confirm its stability under standard storage conditions. Industry reports indicate rising interest in 1245649-92-6 for fragment-based drug design, particularly in oncology and anti-infective pipelines.
From a synthetic chemistry perspective, 5-Bromo-6-methoxypyrazin-2-amine demonstrates remarkable reactivity in cross-coupling reactions—a hot topic in organic methodology forums. Researchers frequently search for "pyrazine amine protection strategies" when working with this compound, as its nucleophilic amino group requires careful handling during multi-step syntheses. The methoxy-bromo substitution pattern also enables regioselective functionalization, a property leveraged in recent high-impact journal publications on kinase modulator development.
Environmental and regulatory considerations position this compound favorably compared to heavier halogenated analogs. Laboratories value its moderate solubility profile (often queried as "solubility of 5-bromo-6-methoxypyrazin-2-amine in DMSO"), which facilitates formulation studies. Quality control protocols emphasize HPLC-UV characterization and mass spectrometry confirmation, ensuring batch-to-batch reproducibility for critical applications.
Emerging applications include its use in fluorescence tagging and metal-organic frameworks (MOFs), areas generating substantial academic interest. The compound's electron-deficient pyrazine core interacts uniquely with π-conjugated systems, inspiring searches like "pyrazine-based sensors using 1245649-92-6." Patent analyses reveal its incorporation in next-generation electronic materials, particularly in organic semiconductor research.
Supply chain data shows increasing availability of 5-Bromo-6-methoxypyrazin-2-amine from specialty chemical manufacturers, with purity specifications typically exceeding 97%. This accessibility supports its adoption in high-throughput screening libraries—a frequently discussed topic in drug discovery circles. Proper handling guidelines recommend inert atmosphere storage to preserve the amine group's reactivity, a detail often overlooked in early-stage research.
Comparative studies with analogous compounds demonstrate 1245649-92-6's superior stability in physiological pH ranges, explaining its preference over similar halopyrazine derivatives. The scientific community actively investigates its metabolic pathways, with particular attention to demethylation reactions—a process relevant to prodrug design strategies trending in medicinal chemistry.
In material science applications, the compound's crystallographic properties attract attention for designing molecular crystals with tailored optical characteristics. Researchers querying "pyrazine co-crystals using bromo-methoxy precursors" will find this compound particularly useful. Its thermal stability profile (another common search parameter) makes it suitable for vapor deposition processes in advanced manufacturing.
The future outlook for 5-Bromo-6-methoxypyrazin-2-amine remains robust, with computational chemistry models predicting expanded utility in structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward fragment-based lead generation, this compound's balanced lipophilicity (LogP ~1.8) and molecular weight (~204 Da) position it as a valuable building block for rational drug design.
1245649-92-6 (5-Bromo-6-methoxypyrazin-2-amine) Related Products
- 5900-13-0(5-bromo-3-methoxy-pyrazin-2-amine)
- 1427500-63-7(3,5-Dibromo-6-methoxypyrazin-2-amine)
- 548793-14-2(3-Bromo-6-methoxypyrazin-2-amine)
- 1209905-41-8(2-bromo-3-methoxy-pyrazine)
- 1207853-31-3(3,5-Dibromo-2-methoxypyrazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)